Cas no 102550-09-4 (1H-Benzimidazole-1-ethanamine,6-methoxy-)

1H-Benzimidazole-1-ethanamine,6-methoxy- structure
102550-09-4 structure
Product name:1H-Benzimidazole-1-ethanamine,6-methoxy-
CAS No:102550-09-4
MF:C10H13N3O
MW:191.22972
CID:125113
PubChem ID:11819873

1H-Benzimidazole-1-ethanamine,6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-ethanamine,6-methoxy-
    • 1H-Benzimidazole-1-ethanamine,6-methoxy-(9CI)
    • SCHEMBL9120412
    • 2-(6-Methoxy-1H-benzo[d]imidazol-1-yl)ethanamine
    • 102550-09-4
    • QPPJFAUXJDLKTC-UHFFFAOYSA-N
    • 1-beta-aminoethyl-6-methoxybenzimidazole
    • 2-(6-methoxybenzimidazol-1-yl)ethanamine
    • Inchi: InChI=1S/C10H13N3O/c1-14-8-2-3-9-10(6-8)13(5-4-11)7-12-9/h2-3,6-7H,4-5,11H2,1H3
    • InChI Key: QPPJFAUXJDLKTC-UHFFFAOYSA-N
    • SMILES: COC1=CC2N(CCN)C=NC=2C=C1

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1Ų
  • XLogP3: 0.4

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